Cas no 215302-77-5 (Boc-4-(Fmoc-aminomethyl)-D-phenylalanine)

• Product Name: Boc-4-(Fmoc-aminomethyl)-D-phenylalanine
• CAS No: 215302-77-5
• MF: C₃₀H₃₂N₂O₆
• MW: 516.584888458252
• MDL: MFCD02094577
• CID: 243085
• PubChem ID: 7130623
• Update Time: 2025-10-29

Boc-4-(Fmoc-aminomethyl)-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-
• Boc-4-(Fmoc-aminomethyl)-D-phenylalanine
• Boc-D-4-Aminomethylphe(Fmoc)
• BOC-D-4-AMINOMETHYLPHENYLALANINE(FMOC)
• 4-{[(9H-Fluoren-9-ylmethoxycarbonyl)amino]methyl}-D-phenylalanine,N-BOC protected
• BOC-(FMOC-4-AMINOMETHYL)-D-PHENYLALANINE
• Boc-D-4-aminomethylphe
• BOC-D-PHE(4-CH2NHFMOC)-OH
• RARECHEM BK PT 0170
• 215302-77-5
• boc-D-4-aminomethylphenylalanine(fmoc), AldrichCPR
• J-014133
• N-Boc-4-[(Fmoc-amino)methyl]-D-phenylalanine
• 4-{[(9H-Fluoren-9-ylmethoxycarbonyl)amino]methyl}-D-phenylalanine, N-BOC protected
• (2R)-3-[4-[(9H-fluoren-9-ylmethoxycarbonylamino)methyl]phenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• AKOS026670178
• E70623
• PS-12141
• CS-0320689
• MFCD02094577
• (R)-3-(4-(((((9H-fluoren-9-yl)methoxy)carbonyl)amino)methyl)phenyl)-2-((tert-butoxycarbonyl)amino)propanoic acid
• (R)-3-(4-((((9H-fluoren-9-yl)methoxy)carbonylamino)methyl)phenyl)-2-(tert-butoxycarbonylamino)propanoic acid
• SCHEMBL3205062
• N-[(1,1-dimethylethoxy)carbonyl]-4-[[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]methyl]-D-phenylalanine

• MDL： MFCD02094577
• Inchi： 1S/C30H32N2O6/c1-30(2,3)38-29(36)32-26(27(33)34)16-19-12-14-20(15-13-19)17-31-28(35)37-18-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-15,25-26H,16-18H2,1-3H3,(H,31,35)(H,32,36)(H,33,34)/t26-/m1/s1
• InChI Key： LGZKNNBERXWTJP-AREMUKBSSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C[C@H](C(=O)O)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 516.22600
• Monoisotopic Mass: 516.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 13
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.245
• Boiling Point: 734.3°Cat760mmHg
• Flash Point: 397.9°C
• Refractive Index: 1.599
• PSA: 113.96000
• LogP: 6.02750

Boc-4-(Fmoc-aminomethyl)-D-phenylalanine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 0-5 ° C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-4-(Fmoc-aminomethyl)-D-phenylalanine

Boc-4-(Fmoc-aminomethyl)-D-phenylalanine (CAS No. 215302-77-5): A Versatile Building Block in Peptide Synthesis and Drug Development

Boc-4-(Fmoc-aminomethyl)-D-phenylalanine (CAS No. 215302-77-5) is a crucial intermediate in the field of peptide synthesis and drug development. This compound combines the protective groups Boc (tert-butoxycarbonyl) and Fmoc (9-fluorenylmethoxycarbonyl), which are widely used to control the reactivity of amino acids during the synthesis of complex peptides and proteins. The unique structure of Boc-4-(Fmoc-aminomethyl)-D-phenylalanine makes it an essential building block for a variety of applications, including the development of therapeutic peptides, diagnostic agents, and research tools.

The Boc group is a common protecting group used to block the N-terminal amino group of amino acids, preventing unwanted side reactions during peptide synthesis. Once the desired peptide sequence is assembled, the Boc group can be selectively removed using acidic conditions, such as trifluoroacetic acid (TFA). This allows for the controlled exposure of the amino group, enabling further functionalization or conjugation with other molecules.

The Fmoc group, on the other hand, is used to protect the side-chain amino group of Boc-4-(Fmoc-aminomethyl)-D-phenylalanine. The Fmoc protecting group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, such as piperidine in dimethylformamide (DMF). This selective deprotection step is critical for the stepwise addition of amino acids in SPPS, ensuring high yields and purity of the final peptide product.

Recent advancements in peptide chemistry have highlighted the importance of Boc-4-(Fmoc-aminomethyl)-D-phenylalanine in the development of novel therapeutic agents. For example, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound was used as a key intermediate in the synthesis of a cyclic peptide that exhibited potent anti-cancer activity against various tumor cell lines. The researchers found that the presence of the Fmoc and Boc protecting groups allowed for precise control over the stereochemistry and conformation of the peptide, which was crucial for its biological activity.

In addition to its role in therapeutic peptides, Boc-4-(Fmoc-aminomethyl)-D-phenylalanine has also found applications in the development of diagnostic agents. A recent study published in *Bioconjugate Chemistry* reported the use of this compound to synthesize a fluorescently labeled peptide that could be used for imaging specific biomarkers in living cells. The researchers conjugated a fluorescent dye to the side-chain amino group after removing the Fmoc protecting group, resulting in a highly sensitive and specific imaging agent.

The versatility of Boc-4-(Fmoc-aminomethyl)-D-phenylalanine extends beyond its use as a building block for peptides. It has also been explored as a starting material for the synthesis of small molecule drugs with diverse biological activities. For instance, a study published in *Organic Letters* described a novel synthetic route to produce a series of small molecules derived from this compound that exhibited potent anti-inflammatory properties. The researchers found that the presence of the Boc and Fmoc protecting groups allowed for efficient functionalization and optimization of these molecules, leading to improved pharmacological profiles.

From a practical standpoint, Boc-4-(Fmoc-aminomethyl)-D-phenylalanine is readily available from various chemical suppliers and can be synthesized using well-established methods. The compound is typically provided as a white solid with high purity and stability, making it suitable for both laboratory-scale experiments and large-scale production processes. Its solubility properties are well-characterized, allowing for easy handling and storage under standard laboratory conditions.

In conclusion, Boc-4-(Fmoc-aminomethyl)-D-phenylalanine (CAS No. 215302-77-5) is a versatile and essential compound in modern peptide chemistry and drug development. Its unique combination of protective groups provides precise control over reactivity and stereochemistry, enabling researchers to synthesize complex peptides and small molecules with high efficiency and purity. As research continues to advance in these fields, Boc-4-(Fmoc-aminomethyl)-D-phenylalanine will undoubtedly play an increasingly important role in the discovery and development of new therapeutic agents and diagnostic tools.